Cas no 501909-30-4 (L-Aspartic acid,L-prolyl-L-leucyl-L-valyl-L-glutaminyl-L-prolyl-L-seryl-L-seryl-L-seryl-)

• Product Name: L-Aspartic acid,L-prolyl-L-leucyl-L-valyl-L-glutaminyl-L-prolyl-L-seryl-L-seryl-L-seryl-
• CAS No: 501909-30-4
• MF: C₃₉H₆₄N₁₀O₁₆
• MW: 928.982870101929
• CID: 1566716
• Update Time: 2024-08-24

L-Aspartic acid,L-prolyl-L-leucyl-L-valyl-L-glutaminyl-L-prolyl-L-seryl-L-seryl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,L-prolyl-L-leucyl-L-valyl-L-glutaminyl-L-prolyl-L-seryl-L-seryl-L-seryl-
• L-Aspartic acid, L-prolyl-L-leucyl-L-valyl-L-glutaminyl-L-prolyl-L-seryl-L-seryl-L-seryl- (9CI)

• Inchi： 1S/C39H64N10O16/c1-18(2)13-22(43-31(56)20-7-5-11-41-20)32(57)48-30(19(3)4)37(62)42-21(9-10-28(40)53)38(63)49-12-6-8-27(49)36(61)47-26(17-52)35(60)46-25(16-51)34(59)45-24(15-50)33(58)44-23(39(64)65)14-29(54)55/h18-27,30,41,50-52H,5-17H2,1-4H3,(H2,40,53)(H,42,62)(H,43,56)(H,44,58)(H,45,59)(H,46,60)(H,47,61)(H,48,57)(H,54,55)(H,64,65)/t20-,21-,22-,23-,24-,25-,26-,27-,30-/m0/s1
• InChI Key： YOCFLXAOYKEMBD-KDCAPFNOSA-N
• SMILES： C(O)(=O)[C@H](CC(O)=O)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCC(N)=O)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@@H]1CCCN1

Computed Properties

• Exact Mass: 928.45052

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 1447.9±65.0 °C(Predicted)
• PSA: 414.42
• pka: 2.77±0.10(Predicted)